1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-butylsulfonyl-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H24N2O3S2/c1-2-3-10-22(19,20)17-8-4-6-13(12-17)15(18)16-11-14-7-5-9-21-14/h5,7,9,13H,2-4,6,8,10-12H2,1H3,(H,16,18)
• InChI Key: MGZDXVKTTJFYIT-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC(C1)C(=O)NCC2=CC=CS2
• Molecular Formula: C15H24N2O3S2
• Molecular Weight: 344.5 g/mol

Description

1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide is a chemical compound that is widely used in scientific research. It is a selective blocker of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the perception of pain, temperature, and other sensory stimuli.

Mechanism of Action

1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide selectively blocks the this compound ion channel by binding to a specific site on the channel. This binding prevents the channel from opening in response to various stimuli, such as heat, capsaicin, and acid. As a result, the perception of pain and temperature is reduced.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its role in blocking the this compound ion channel. By blocking this channel, the compound can reduce pain and inflammation in various animal models. It has also been shown to reduce hyperalgesia and allodynia, which are common symptoms of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide in lab experiments is its selectivity for the this compound ion channel. This allows researchers to study the role of this channel in various physiological and pathological processes without affecting other ion channels. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the use of 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide in scientific research. One direction is to study its potential therapeutic effects in various pain and inflammation models. Another direction is to explore its potential as a tool to study the role of this compound in other physiological processes, such as thermoregulation and taste perception. Additionally, researchers may investigate the potential of this compound as a lead compound for the development of new this compound blockers with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide involves the reaction of 2-thienylmethylamine with 1-butanesulfonyl chloride to form 1-(butylsulfonyl)-2-thienylmethylamine. This intermediate is then reacted with 3-piperidinecarboxylic acid to form the final product.

Scientific Research Applications

1-(butylsulfonyl)-N-(2-thienylmethyl)-3-piperidinecarboxamide is widely used in scientific research as a tool to study the this compound ion channel. This compound is involved in the perception of pain, temperature, and other sensory stimuli. By blocking this ion channel, researchers can study the role of this compound in various physiological and pathological processes.